molecular formula C16H19N7O B8803935 5-((5-Amino-4-(piperidin-4-ylmethoxy)pyridin-2-yl)amino)pyrazine-2-carbonitrile

5-((5-Amino-4-(piperidin-4-ylmethoxy)pyridin-2-yl)amino)pyrazine-2-carbonitrile

Cat. No.: B8803935
M. Wt: 325.37 g/mol
InChI Key: MJFMPXFWAGMSAU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-((5-Amino-4-(piperidin-4-ylmethoxy)pyridin-2-yl)amino)pyrazine-2-carbonitrile is a useful research compound. Its molecular formula is C16H19N7O and its molecular weight is 325.37 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H19N7O

Molecular Weight

325.37 g/mol

IUPAC Name

5-[[5-amino-4-(piperidin-4-ylmethoxy)pyridin-2-yl]amino]pyrazine-2-carbonitrile

InChI

InChI=1S/C16H19N7O/c17-6-12-7-21-16(9-20-12)23-15-5-14(13(18)8-22-15)24-10-11-1-3-19-4-2-11/h5,7-9,11,19H,1-4,10,18H2,(H,21,22,23)

InChI Key

MJFMPXFWAGMSAU-UHFFFAOYSA-N

Canonical SMILES

C1CNCCC1COC2=CC(=NC=C2N)NC3=NC=C(N=C3)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of tert-butyl 4-((5-amino-2-(5-cyanopyrazin-2-ylamino)pyridin-4-yloxy)methyl)piperidine-1-carboxylate (16 mg, 0.038 mmol) in 10 mL dichloromethane (10 mL) was treated over 45 minutes with 2 mL trifluoroacetic acid. After concentration of the solution in vacuo, the required product was isolated by SPE using a MP-TsOH cartridge, eluting with 2N ammonia in methanol. Concentration of the eluent gave the required product as a yellow solid (10 mg).
Name
tert-butyl 4-((5-amino-2-(5-cyanopyrazin-2-ylamino)pyridin-4-yloxy)methyl)piperidine-1-carboxylate
Quantity
16 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

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